Cas no 2091605-16-0 (1-Bromo-2-fluoro-3-methoxy-5-(trifluoromethyl)benzene)
2091605-16-0 structure
Product Name:1-Bromo-2-fluoro-3-methoxy-5-(trifluoromethyl)benzene
CAS No:2091605-16-0
MF:C8H5BrF4O
MW:273.022315740585
CID:5074697
Update Time:2023-08-25
1-Bromo-2-fluoro-3-methoxy-5-(trifluoromethyl)benzene Chemical and Physical Properties
Names and Identifiers
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- 1-Bromo-2-fluoro-3-methoxy-5-(trifluoromethyl)benzene
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- Inchi: 1S/C8H5BrF4O/c1-14-6-3-4(8(11,12)13)2-5(9)7(6)10/h2-3H,1H3
- InChI Key: XNXFCSFYVWBUHZ-UHFFFAOYSA-N
- SMILES: BrC1C(=C(C=C(C(F)(F)F)C=1)OC)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 196
- XLogP3: 3.6
- Topological Polar Surface Area: 9.2
1-Bromo-2-fluoro-3-methoxy-5-(trifluoromethyl)benzene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Aaron | AR021QQF-1g |
1-Bromo-2-fluoro-3-methoxy-5-(trifluoromethyl)benzene |
2091605-16-0 | 95% | 1g |
$312.00 | 2025-02-13 | |
| Aaron | AR021QQF-5g |
1-Bromo-2-fluoro-3-methoxy-5-(trifluoromethyl)benzene |
2091605-16-0 | 95% | 5g |
$935.00 | 2025-02-13 | |
| abcr | AB559467-250mg |
1-Bromo-2-fluoro-3-methoxy-5-(trifluoromethyl)benzene; . |
2091605-16-0 | 250mg |
€187.00 | 2024-07-20 | ||
| abcr | AB559467-1g |
1-Bromo-2-fluoro-3-methoxy-5-(trifluoromethyl)benzene; . |
2091605-16-0 | 1g |
€322.70 | 2024-07-20 | ||
| abcr | AB559467-5g |
1-Bromo-2-fluoro-3-methoxy-5-(trifluoromethyl)benzene; . |
2091605-16-0 | 5g |
€1017.20 | 2024-07-20 | ||
| abcr | AB559467-10g |
1-Bromo-2-fluoro-3-methoxy-5-(trifluoromethyl)benzene; . |
2091605-16-0 | 10g |
€1689.90 | 2024-07-20 |
1-Bromo-2-fluoro-3-methoxy-5-(trifluoromethyl)benzene Related Literature
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1. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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